One-pot synthesis and characterization of tungsten-containing meso-ceria with enhanced heterogenous oxidative desulfurization in fuels†
RSC Advances Pub Date: 2016-07-20 DOI: 10.1039/C6RA06081A
Abstract
A series of hybrid materials tungsten-containing meso-ceria characterized in detail have been designed from polyoxometalates-based ionic liquids using a one-pot hydrothermal and calcination method for heterogenous oxidative desulfurization. The experimental results indicated that the as-prepared catalysts possessed mesoporous structures and the tungsten species were well dispersed in the ceria. The effect of calcination temperature and tungsten content on the hybrid materials during the removal of dibenzothiophene was also investigated. Based on the experimental results, the optimal molar ratio of tungsten/ceria and calcination temperature of the hybrid materials were 0.25 and 400 °C, respectively, wherein the catalytic performance could reach 99.2% under mild conditions. It is also found that the catalyst could remove other sulfur-containing compounds in the order of DBT > BT > 4,6-DMDBT.
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Journal Name：RSC Advances
Research Products
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CAS no.: 179111-05-8
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CAS no.: 102153-44-6
